BHEPN

• Molecular Formula: C21H17BrN4O2
• Molecular Weight: 437.3 g/mol
• InChI: InChI=1S/C21H17BrN4O2/c1-14(25-26-21(28)15-7-9-18(22)10-8-15)16-4-2-6-19(12-16)24-20(27)17-5-3-11-23-13-17/h2-13H,1H3,(H,24,27)(H,26,28)/b25-14+
• InChIKey: DCXQSCKMOPHEFF-AFUMVMLFSA-N

BHEPN: A Potent VEGFR-2 Inhibitor with Documented In Vitro Anticancer Activity

BHEPN ((E)-N-(3-(1-(2-(4-bromobenzoyl)hydrazono)ethyl)phenyl)nicotinamide) is a synthetic nicotinamide analogue that functions as a selective inhibitor of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) [1]. It exhibits an IC50 of 0.320 μM against VEGFR-2 and demonstrates significant antiproliferative effects in cancer cell lines . The compound's molecular structure (C21H17BrN4O2, MW 437.29) was designed through computational modeling, and its activity has been validated in in vitro assays against hepatocellular carcinoma (HepG2) and breast cancer (MCF-7) models .

▸ Tool compound for VEGFR-2 signaling pathway studies in hepatocellular carcinoma and breast cancer cell models.

▸ Reported cellular activity profile may differ from enzymatic kinase inhibition; requires complementary biochemical assays for target engagement interpretation.

▸ Supports functional assays including apoptosis, cell cycle, and migration endpoint evaluation in HepG2 and MCF-7 models.

• [1] Eissa IH, Yousef RG, Sami M, Elkaeed EB, Alsfouk BA, Ibrahim IM, Husein DZ, Elkady H, Metwaly AM. Exploring the anticancer properties of a new nicotinamide analogue: Investigations into in silico analysis, antiproliferative effects, selectivity, VEGFR-2 inhibition, apoptosis induction, and migration suppression. Pathol Res Pract. 2023 Dec;252:154924. View Source

Why VEGFR-2 Inhibitor Substitution Without BHEPN-Specific Data Risks Experimental Inconsistency

Direct substitution of BHEPN with other VEGFR-2 inhibitors (e.g., sorafenib, sunitinib, axitinib) is scientifically unjustified due to significant differences in potency, selectivity profiles, and off-target effects. While these agents share a common target, their binding kinetics, cellular permeability, and downstream effects on apoptosis, cell cycle, and migration pathways differ markedly. For instance, BHEPN demonstrates an IC50 of 0.320 μM against VEGFR-2 and exhibits a distinct selectivity index (SI) profile against cancer versus non-cancer cells [1]. Furthermore, its hydrazone-nicotinamide scaffold confers unique physicochemical properties affecting solubility and formulation stability . Relying on class-level assumptions without compound-specific data may lead to irreproducible results or misinterpretation of biological outcomes.

VEGFR-2 inhibitor substitution (e.g., Sorafenib) may not reproduce the cellular cytotoxicity profile observed with BHEPN, as cellular potency does not scale linearly with enzymatic IC₅₀.

Off-target kinase engagement and cell-uptake differences can shift apoptotic and anti-migratory endpoint readouts; functional validation in the target cell model is required before replacement.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source

BHEPN: Direct Quantitative Comparisons Versus VEGFR-2 Inhibitor Standards

VEGFR-2 Inhibitory Potency: BHEPN IC50 Value and Comparison with Reference Inhibitor

BHEPN inhibits VEGFR-2 with an IC50 of 0.320 ± 0.012 μM in a cell-free enzymatic assay [1]. This potency is comparable to several clinically used VEGFR-2 inhibitors; however, it is important to note that direct head-to-head data against all comparators is limited. For reference, sorafenib, a widely used VEGFR-2 inhibitor, exhibits an IC50 of approximately 53.32 nM in similar assays [2]. While BHEPN's IC50 is higher than some next-generation inhibitors (e.g., axitinib IC50 ~0.2 nM), its potency is within the range of active VEGFR-2 inhibitors and supports its utility as a research tool.

VEGFR-2 Enzymatic Inhibition

Head-to-head

BHEPN IC₅₀ = 320 ± 12 nM vs Sorafenib IC₅₀ range 34–82 nM (literature)

Supports biochemical assay dosing context

Moderate enzymatic potency; cross-study comparison

Evidence Dimension	VEGFR-2 inhibition (IC50)
Target Compound Data	0.320 ± 0.012 μM
Comparator Or Baseline	Sorafenib: 53.32 nM (0.053 μM) [2]; Axitinib: ~0.2 nM [3]
Quantified Difference	BHEPN IC50 is ~6-fold higher than sorafenib; orders of magnitude higher than axitinib.
Conditions	In vitro VEGFR-2 kinase inhibition assay; BHEPN data from Eissa et al. 2023 [1]; comparator data from published literature [REFS-2, REFS-3].

Why This Matters

Confirms target engagement and enables researchers to dose BHEPN appropriately in cellular assays relative to reference compounds.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source
• [2] Design and synthesis of thiadiazoles as anticancer, apoptotic, and VEGFR-2 inhibitors. (Sorafenib IC50 data). View Source
• [3] Vorolanib, sunitinib, and axitinib: A comparative study of vascular endothelial growth factor receptor inhibitors and their anti-angiogenic effects. PLoS ONE. 2024. View Source

Cytotoxicity in HepG2 Cells: BHEPN Outperforms Sorafenib with a 12-Fold Improvement

In a direct head-to-head comparison within the same study, BHEPN exhibited significantly greater cytotoxicity against HepG2 hepatocellular carcinoma cells compared to the reference drug sorafenib. The IC50 of BHEPN was 0.19 ± 0.01 μM, whereas sorafenib showed an IC50 of 2.24 ± 0.06 μM [1]. This represents a 12-fold improvement in potency.

Antiproliferative Cytotoxicity

Head-to-head

HepG2 IC₅₀: 0.19 µM (11.8‑fold vs Sorafenib); MCF-7 IC₅₀: 1.18 µM (2.7‑fold)

Supports cellular potency endpoint review

48 h MTT assay; does not predict in vivo response

Evidence Dimension	Cytotoxicity (IC50) against HepG2 cells
Target Compound Data	0.19 ± 0.01 μM
Comparator Or Baseline	Sorafenib: 2.24 ± 0.06 μM
Quantified Difference	BHEPN is 11.8-fold more potent (2.24 / 0.19 = 11.8)
Conditions	HepG2 hepatocellular carcinoma cell line; MTT assay; 48-hour exposure [1].

Why This Matters

Demonstrates superior in vitro efficacy in a liver cancer model, making BHEPN a preferred tool for hepatocellular carcinoma research where sorafenib resistance is a concern.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source

Cytotoxicity in MCF-7 Cells: BHEPN Demonstrates 2.7-Fold Greater Potency than Sorafenib

In a direct head-to-head comparison within the same study, BHEPN showed enhanced cytotoxicity against MCF-7 breast cancer cells relative to sorafenib. The IC50 of BHEPN was 1.18 ± 0.01 μM, while sorafenib exhibited an IC50 of 3.17 ± 0.01 μM [1]. This equates to a 2.7-fold increase in potency.

Selectivity Index (Vero cells)

Reported

SI HepG2: 21.6; MCF-7: 3.4 (Vero IC₅₀ = 4.11 µM)

Supports differential cytotoxicity review

Single non-carcinogenic cell line

Evidence Dimension	Cytotoxicity (IC50) against MCF-7 cells
Target Compound Data	1.18 ± 0.01 μM
Comparator Or Baseline	Sorafenib: 3.17 ± 0.01 μM
Quantified Difference	BHEPN is 2.7-fold more potent (3.17 / 1.18 ≈ 2.69)
Conditions	MCF-7 breast cancer cell line; MTT assay; 48-hour exposure [1].

Why This Matters

Provides a clear advantage in breast cancer models, enabling researchers to use lower concentrations to achieve the same effect, potentially reducing off-target toxicity in vitro.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source

Selectivity Index (SI): BHEPN Exhibits High Cancer-Selective Toxicity (SI up to 21.6)

BHEPN displayed a favorable selectivity index (SI) when tested against non-carcinogenic Vero (African green monkey kidney) cells. The IC50 against Vero cells was 4.11 ± 0.0 μM. When compared to its IC50 values in cancer cells (0.19 μM in HepG2 and 1.18 μM in MCF-7), the selectivity indices were 21.6 and 3.4, respectively [1]. This indicates that BHEPN is significantly more toxic to cancer cells than to normal cells. While sorafenib's SI was not directly reported in this study, literature suggests sorafenib exhibits a lower SI in some cancer models [2].

Cell Cycle & Apoptosis Induction

Assay context

G1/S arrest; early apoptosis up to 26.02% (treated vs 1.38% control); necrosis 13.39%

Supports apoptosis pathway-response interpretation

HepG2 flow cytometry; endpoint model dependent

Evidence Dimension	Selectivity Index (IC50 Vero / IC50 Cancer)
Target Compound Data	SI = 21.6 (vs. HepG2); SI = 3.4 (vs. MCF-7)
Comparator Or Baseline	Sorafenib: SI values vary (e.g., ~2-10 in some reports) [2]
Quantified Difference	BHEPN SI of 21.6 against HepG2 is high, suggesting favorable cancer selectivity.
Conditions	Vero cell line (non-cancerous); IC50 determined via MTT assay [1]; comparator data from literature [2].

Why This Matters

A high selectivity index implies a potentially wider therapeutic window, making BHEPN a safer research tool for in vitro studies and a promising candidate for further development.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source
• [2] Badr-Eldin SM, et al. Three-dimensional in vitro cell culture models for hepatocellular carcinoma. In: Theranostics and Precision Medicine for the Management of Hepatocellular Carcinoma, Volume 3. 2022. (Sorafenib SI reference). View Source

Apoptosis Induction and Cell Cycle Arrest: BHEPN Increases Apoptosis and G1/S Arrest in HepG2

BHEPN treatment led to a significant increase in both early and late apoptosis in HepG2 cells. In control cells, early and late apoptosis rates were 1.38% and 0.22%, respectively. After BHEPN treatment, these rates increased to 4.11% (early) and 26.02% (late) [1]. Additionally, necrosis increased from 0.62% to 13.39%. Furthermore, BHEPN induced cell cycle arrest at the G1/S phase. While sorafenib also induces apoptosis, quantitative comparisons in the same assay are not available from this study; however, the magnitude of apoptosis induction (over 26% late apoptosis) is substantial.

Migration Inhibition (Wound Healing)

Assay context

Wound closure 38.89% (treated) vs 87.92% (control); ~56% relative reduction

Supports migration assay endpoint review

48 h scratch assay in HepG2; not validated in vivo

Evidence Dimension	Apoptosis induction (percentage of cells)
Target Compound Data	Early apoptosis: 1.38% → 4.11%; Late apoptosis: 0.22% → 26.02%
Comparator Or Baseline	Control (untreated) cells: 1.38% early, 0.22% late apoptosis.
Quantified Difference	Increase in late apoptosis: 25.8 percentage points; G1/S arrest observed.
Conditions	HepG2 cells; Annexin V-FITC/PI staining; flow cytometry [1].

Why This Matters

Confirms mechanism of action beyond VEGFR-2 inhibition and supports use in studies of apoptosis and cell cycle regulation in cancer.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source

Anti-Migratory Activity: BHEPN Reduces HepG2 Cell Migration by Over 50% Compared to Control

In a wound healing assay, BHEPN significantly impaired the migration of HepG2 cells. After 48 hours, the wound closure in BHEPN-treated cells was only 38.89%, whereas untreated control cells achieved 87.92% closure [1]. This represents a 49.03 percentage point reduction in wound healing, or a 55.8% relative inhibition of migration. Data for sorafenib in the same assay were not reported, but this anti-migratory effect aligns with BHEPN's VEGFR-2 inhibitory activity.

Evidence Dimension	Wound healing/migration (% closure)
Target Compound Data	38.89% closure after 48 h
Comparator Or Baseline	Untreated control: 87.92% closure
Quantified Difference	Absolute reduction: 49.03 percentage points; Relative inhibition: 55.8%
Conditions	HepG2 cells; scratch wound healing assay; 48-hour incubation [1].

Why This Matters

Demonstrates BHEPN's ability to suppress cancer cell motility, an important parameter in metastasis research, and distinguishes its functional effects from compounds that may only inhibit proliferation.

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source

Optimal Use Cases for BHEPN in Academic and Preclinical Research

Hepatocellular Carcinoma (HCC) Drug Discovery and Sorafenib-Resistance Studies

BHEPN's 12-fold greater potency against HepG2 cells compared to sorafenib makes it an ideal tool for HCC research, particularly in models where sorafenib resistance is prevalent. Researchers can use BHEPN as a comparator or alternative to study VEGFR-2 mediated signaling in liver cancer and to explore mechanisms of resistance to standard-of-care therapies [1].

Breast Cancer Research Requiring VEGFR-2 Inhibition with Reduced Off-Target Cytotoxicity

With an IC50 of 1.18 μM against MCF-7 cells and a selectivity index of 3.4, BHEPN provides a balanced profile of efficacy and selectivity. It is suitable for in vitro studies investigating VEGFR-2's role in breast cancer proliferation and survival, where minimizing effects on normal cells is crucial [2].

Studies of Apoptosis, Cell Cycle Arrest, and Migration in VEGFR-2-Dependent Cancers

BHEPN has been shown to induce both early and late apoptosis, cause G1/S cell cycle arrest, and inhibit migration in HepG2 cells. These well-characterized functional assays make BHEPN a valuable chemical probe for dissecting the downstream consequences of VEGFR-2 inhibition in cancer cell biology [3].

In Vitro Validation of Computational Models for VEGFR-2 Inhibitors

The original publication on BHEPN includes extensive computational data (DFT, docking, MD simulations, ADMET). This makes BHEPN an excellent candidate for studies that aim to validate in silico predictions with experimental in vitro data, bridging computational and experimental medicinal chemistry [4].

Application

Selection Property

Validation Focus

Hepatocellular carcinoma and breast cancer cell model studies

Cellular cytotoxicity profile vs. enzymatic potency

Verify VEGFR-2 pathway inhibition and functional readouts in HepG2/MCF-7

Apoptosis and cell cycle regulation studies

G1/S arrest and apoptosis induction capability

Validate apoptosis markers and cell cycle checkpoints by flow cytometry

Tumor cell migration and invasion assays

Wound healing suppression capacity

Confirm anti-migratory effect in HepG2 scratch assay and invasion models

• [1] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source
• [2] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source
• [3] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source
• [4] Eissa IH, et al. Pathol Res Pract. 2023 Dec;252:154924. View Source